Cas no 4439-02-5 (3,4-Methylenedioxyphenylacetonitrile)

• Product Name: 3,4-Methylenedioxyphenylacetonitrile
• CAS No: 4439-02-5
• Molecular Formula: C₉H₇NO₂
• Molecular Weight: 161.1574
• MDL: MFCD00005835
• CID: 45060
• PubChem ID: 78178

3,4-Methylenedioxyphenylacetonitrile Properties

Names and Identifiers

• 2-(Benzo[d][1,3]dioxol-5-yl)acetonitrile
• Homopiperonylnitrile
• 1,3-Benzodioxole-5-acetonitrile
• (1,3-Benzodioxol-5-yl)acetonitrile~3,4-(Methylenedioxy)benzyl cyanide~Piperonyl cyanide
• 3,4-Methylenedioxyphenylacetonitrile
• 3,4-(Methylenedioxy)phenylacetonitrile
• 2-(1,3-benzodioxol-5-yl)acetonitrile
• Homopiperonylonitrile
• 3,4-Methylenedioxybenzyl Cyanide
• 2-(2H-1,3-benzodioxol-5-yl)acetonitrile
• 1,3-Benzodioxol-5-ylacetonitrile
• ZQPBOYASBNAXOZ-UHFFFAOYSA-N
• 3,4-methylenedioxybenzylcyanide
• EINECS 224-655-9
• 3,4-Methylene Dioxyphenyl Nitrile
• A851331
• NS00031423
• L55KXL9MTL
• benzo[1,3]dioxol-5-yl-acetonitrile
• 5-Cyanomethyl-1,3-benzodioxole
• FT-0614405
• CK1017
• 3,4-methylenedioxyphenylacetonitile
• 2-(1,3-dioxaindan-5-yl)acetonitrile
• SY031615
• 3,4-METHYLENEDIOXYBENZENEACETONITRIL
• 2-(3,4-Methylenedioxyphenyl)acetonitrile
• (Benzo[1,3]dioxol-5-yl)acetonitrile
• DTXSID50196149
• 2-(1,3-benzodioxol-5-yl)-acetonitrile
• MFCD00005835
• AI3-21056
• FT-0682041
• [3,4-(methylenedioxy)phenyl]acetonitrile
• FS-1043
• Z234894070
• piperonyl cyanide
• 4439-02-5
• benzo[1,3]dioxole-5-acetonitrile
• Peperacetonitrile
• Piperonylacetonitrile
• 3,4-(Methylenedioxy)phenylacetonitrile, 99%
• M1923
• Benzodioxole-5-acetonitrile
• 927-38-8
• (Benzodioxol-5-yl)acetonitrile
• CS-0033767
• 1,3-Benzodioxol-5-ylacetonitrile #
• Q63396566
• AKOS001359218
• EN300-26831
• SCHEMBL141712
• 443-92-5
• DB-021962

• MDL： MFCD00005835
• InChIKey： ZQPBOYASBNAXOZ-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO2/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,5H,3,6H2
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(C([H])([H])C#N)=C([H])C1=2
• BRN： 7739

Computed Properties

• Exact Mass: 161.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.048
• Heavy Atom Count: 12
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Surface Charge: 0
• Topological Polar Surface Area: 42.2

Experimental Properties

• LogP: 1.48138
• PSA: 42.25000
• Refractive Index: {"from":"zh","to":"en","trans_result":[{"src":"[","dst":"The["},{"src":"{","dst":"The{"},{"src":"\"\u6cb8\u70b9\": \"140\u00b0C\/5mmHg\"","dst":"\"Boiling point\": \"140 \u00b0 c\/5mmhg\""},{"src":"},","dst":"},"},{"src":"{","dst":"The{"},{"src":"\"\u7194\u70b9\": \"41-45\u00b0C\"","dst":"\"Melting point\": \"41-45 \u00b0 C\""},{"src":"}","dst":"}The"},{"src":"]","dst":"]The"}]}
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 140°C/5mmHg(lit.)
• Melting Point: 41.0 to 45.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: White solid
• Solubility: Uncertain
• Sensitiveness: {"from":"zh","to":"en","trans_result":[{"src":"[","dst":"The["},{"src":"{","dst":"The{"},{"src":"\"\u6cb8\u70b9\": \"140\u00b0C\/5mmHg\"","dst":"\"Boiling point\": \"140 \u00b0 c\/5mmhg\""},{"src":"},","dst":"},"},{"src":"{","dst":"The{"},{"src":"\"\u7194\u70b9\": \"41-45\u00b0C\"","dst":"\"Melting point\": \"41-45 \u00b0 C\""},{"src":"}","dst":"}The"},{"src":"]","dst":"]The"}]}
• Density: {"from":"zh","to":"en","trans_result":[{"src":"[","dst":"The["},{"src":"{","dst":"The{"},{"src":"\"\u6cb8\u70b9\": \"140\u00b0C\/5mmHg\"","dst":"\"Boiling point\": \"140 \u00b0 c\/5mmhg\""},{"src":"},","dst":"},"},{"src":"{","dst":"The{"},{"src":"\"\u7194\u70b9\": \"41-45\u00b0C\"","dst":"\"Melting point\": \"41-45 \u00b0 C\""},{"src":"}","dst":"}The"},{"src":"]","dst":"]The"}]}

3,4-Methylenedioxyphenylacetonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：3439
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：{"from":"zh","to":"en","trans_result":[{"src":"[","dst":"The["},{"src":"{","dst":"The{"},{"src":"\"\u6cb8\u70b9\": \"140\u00b0C\/5mmHg\"","dst":"\"Boiling point\": \"140 \u00b0 c\/5mmhg\""},{"src":"},","dst":"},"},{"src":"{","dst":"The{"},{"src":"\"\u7194\u70b9\": \"41-45\u00b0C\"","dst":"\"Melting point\": \"41-45 \u00b0 C\""},{"src":"}","dst":"}The"},{"src":"]","dst":"]The"}]}
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：6.1

3,4-Methylenedioxyphenylacetonitrile Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides